molecular formula C14H13BrN2O3S B284477 N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide

Cat. No.: B284477
M. Wt: 369.24 g/mol
InChI Key: QPCGUMOEDKAECE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide is not fully understood. However, it is believed that this compound exerts its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound exhibits a wide range of biochemical and physiological effects. This compound has been shown to inhibit the activity of various enzymes, including tyrosine kinases and topoisomerases. Additionally, this compound has been shown to induce the production of reactive oxygen species (ROS), which can lead to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide is its potency against various cancer cell lines. This makes it a promising candidate for further research in the field of cancer therapeutics. However, one of the limitations of this compound is its potential toxicity, which may limit its use in clinical settings.

Future Directions

There are several future directions for research on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide. One area of research could focus on developing more potent analogs of this compound that exhibit improved efficacy and reduced toxicity. Additionally, further studies could investigate the mechanism of action of this compound in more detail, with the aim of identifying new targets for cancer therapy. Finally, clinical trials could be conducted to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide involves the reaction of 2-(4-bromophenoxy)acetic acid with 5-acetyl-4-methyl-2-aminothiazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction leads to the formation of the desired compound in good yields.

Scientific Research Applications

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide has been extensively studied for its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer.

Properties

Molecular Formula

C14H13BrN2O3S

Molecular Weight

369.24 g/mol

IUPAC Name

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide

InChI

InChI=1S/C14H13BrN2O3S/c1-8-13(9(2)18)21-14(16-8)17-12(19)7-20-11-5-3-10(15)4-6-11/h3-6H,7H2,1-2H3,(H,16,17,19)

InChI Key

QPCGUMOEDKAECE-UHFFFAOYSA-N

SMILES

CC1=C(SC(=N1)NC(=O)COC2=CC=C(C=C2)Br)C(=O)C

Canonical SMILES

CC1=C(SC(=N1)NC(=O)COC2=CC=C(C=C2)Br)C(=O)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.